![molecular formula C10H6Cl2N2O2 B1466927 6-(3,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione CAS No. 1496680-63-7](/img/structure/B1466927.png)
6-(3,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione
Overview
Description
“6-(3,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione” is a chemical compound. It has a 3,4-dichlorophenyl side chain and an unsubstituted imidazo[1,2-a]pyridine ring . It is a strong BChE inhibitor with an IC50 value of 65 μM and good selectivity .
Synthesis Analysis
The synthesis of this compound involves several steps. The compound with a 3,4-dichlorophenyl side chain and an unsubstituted imidazo[1,2-a]pyridine ring was synthesized using metal-free direct synthesis protocols . These protocols are efficient and have been applied in the preparation of important drugs and promising drug candidates .Molecular Structure Analysis
The molecular structure of “6-(3,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione” includes a 3,4-dichlorophenyl side chain and an unsubstituted imidazo[1,2-a]pyridine ring . The inhibitory effects of active compounds were further confirmed by computational molecular docking studies .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “6-(3,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione” are part of the metal-free direct synthesis protocols . These protocols aim to improve the ecological impact of the classical schemes .Scientific Research Applications
Cancer Treatment
Pyrimidine derivatives, including “6-(3,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione”, have been found to be effective in inhibiting the growth of various cancer cell lines . For instance, they have shown superior cytotoxic activities against MCF-7 and HCT-116 cancer cell lines . They also exert significant alterations in cell cycle progression and induce apoptosis within cancer cells .
CDK2 Inhibition
These compounds have been discovered as novel CDK2 inhibitors . CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner .
Molecular Docking Studies
Molecular docking studies have confirmed the promising binding affinities of these compounds against Bcl2 anti-apoptotic protein . This suggests their potential use in the development of new anti-cancer drugs .
Gene Expression Alteration
These compounds have been found to up-regulate P53, BAX, DR4, and DR5 genes, while down-regulating Bcl2, Il-8, and CDK4 genes in treated cancer cells . This indicates their potential role in gene therapy .
Apoptosis Induction
Compounds like “6-(3,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione” have been found to induce apoptotic death of cancer cells . This is a crucial mechanism in cancer treatment .
Cell Cycle Arrest
These compounds have been found to cause cell cycle arrest at the G1/S phase in cancer cells . This is another important mechanism in cancer treatment .
Mechanism of Action
Target of Action
Similar compounds such as pyrazolo[3,4-d]pyrimidine derivatives have been found to inhibit cyclin-dependent kinase 2 (cdk2), a protein that plays a crucial role in cell cycle regulation .
Mode of Action
Related compounds have been shown to inhibit cdk2, which may result in the disruption of cell cycle progression and induction of apoptosis .
Biochemical Pathways
Inhibition of cdk2 can affect the cell cycle, particularly the transition from the g1 phase to the s phase .
Result of Action
Related compounds have been shown to inhibit the growth of various cell lines, suggesting potential cytotoxic activities .
properties
IUPAC Name |
6-(3,4-dichlorophenyl)-1H-pyrimidine-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Cl2N2O2/c11-6-2-1-5(3-7(6)12)8-4-9(15)14-10(16)13-8/h1-4H,(H2,13,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQMJQXUMAIXOCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=O)NC(=O)N2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Cl2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(3,4-dichlorophenyl)pyrimidine-2,4(1H,3H)-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.